Cas no 1249197-68-9 (2-Amino-4-(4-bromo-3,5-dimethyl-1h-pyrazol-1-yl)-2-methylbutanamide)

• Product Name: 2-Amino-4-(4-bromo-3,5-dimethyl-1h-pyrazol-1-yl)-2-methylbutanamide
• CAS No: 1249197-68-9
• MF: C₁₀H₁₇BrN₄O
• MW: 289.172180891037
• CID: 5757769
• PubChem ID: 62129432
• Update Time: 2025-05-23

2-Amino-4-(4-bromo-3,5-dimethyl-1h-pyrazol-1-yl)-2-methylbutanamide Chemical and Physical Properties

Names and Identifiers

• AKOS011409584
• CS-0292408
• 1249197-68-9
• 2-Amino-4-(4-bromo-3,5-dimethyl-1h-pyrazol-1-yl)-2-methylbutanamide
• EN300-1139900
• 1H-Pyrazole-1-butanamide, α-amino-4-bromo-α,3,5-trimethyl-

• Inchi： 1S/C10H17BrN4O/c1-6-8(11)7(2)15(14-6)5-4-10(3,13)9(12)16/h4-5,13H2,1-3H3,(H2,12,16)
• InChI Key： BZPUXZZMBMLPCM-UHFFFAOYSA-N
• SMILES： BrC1C(C)=NN(C=1C)CCC(C(N)=O)(C)N

Computed Properties

• Exact Mass: 288.05857g/mol
• Monoisotopic Mass: 288.05857g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 276
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 86.9Ų

Experimental Properties

• Density: 1.54±0.1 g/cm3(Predicted)
• Boiling Point: 448.2±45.0 °C(Predicted)
• pka: 15.82±0.50(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 2-Amino-4-(4-bromo-3,5-dimethyl-1h-pyrazol-1-yl)-2-methylbutanamide

2-Amino-4-(4-bromo-3,5-dimethyl-1H-pyrazol-1-yl)-2-methylbutanamide

The compound with CAS No. 1249197-68-9, known as 2-Amino-4-(4-bromo-3,5-dimethyl-1H-pyrazol-1-yl)-2-methylbutanamide, is a highly specialized organic molecule with significant potential in various scientific and industrial applications. This compound is characterized by its unique chemical structure, which includes a pyrazole ring substituted with bromine and methyl groups, along with an amino acid-derived side chain. The combination of these functional groups makes it a versatile building block for advanced chemical synthesis.

Recent studies have highlighted the importance of pyrazole derivatives in drug discovery and material science. The presence of the bromo group in the pyrazole ring enhances the molecule's reactivity, making it an ideal candidate for further functionalization. Researchers have explored its potential as a precursor for developing novel pharmaceutical agents, particularly in the field of oncology and neurodegenerative diseases. The amino acid-derived side chain adds another layer of functionality, enabling the molecule to participate in peptide synthesis and bioconjugation reactions.

The synthesis of 2-Amino-4-(4-bromo-3,5-dimethyl-1H-pyrazol-1-yl)-2-methylbutanamide involves a multi-step process that combines traditional organic chemistry techniques with modern catalytic methods. The key steps include the preparation of the pyrazole ring through a condensation reaction, followed by bromination and subsequent coupling with the amino acid derivative. This compound has been shown to exhibit excellent stability under various reaction conditions, making it suitable for large-scale production.

In terms of applications, this compound has garnered attention in the development of bioactive molecules. Its ability to form hydrogen bonds and engage in π-interactions makes it a promising candidate for designing drugs with high bioavailability and selectivity. Recent research has demonstrated its potential as a scaffold for creating inhibitors targeting key enzymes involved in cancer progression. Additionally, its role in peptide-based drug delivery systems has been explored, showcasing its versatility in biomedical applications.

From a materials science perspective, the compound's unique electronic properties make it an attractive candidate for use in organic electronics. The pyrazole ring contributes to its conjugated system, which can be exploited for developing advanced materials such as organic semiconductors and light-emitting diodes (OLEDs). Researchers have also investigated its potential as a precursor for synthesizing novel polymers with tailored optical and electronic properties.

The development of 2-Amino-4-(4-bromo-3,5-dimethyl-1H-pyrazol-1-yl)-2-methylbutanamide represents a significant advancement in organic synthesis. Its ability to serve as a versatile building block across multiple disciplines underscores its importance in contemporary chemical research. As ongoing studies continue to uncover new applications and optimizations, this compound is poised to play a pivotal role in shaping future innovations in drug discovery and materials science.